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Compound of Interest

Compound Name: AMG 837 calcium hydrate

Cat. No.: B15606554

Application Notes and Protocols: AMG 837
Calcium Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG 837 is a potent and orally bioavailable partial agonist of the G protein-coupled receptor 40
(GPR40), also known as Free Fatty Acid Receptor 1 (FFAL).[1][2] GPR40 is highly expressed
in pancreatic B-cells and plays a crucial role in glucose-stimulated insulin secretion (GSIS).[3]
[4] As a GPR40 agonist, AMG 837 enhances insulin secretion in a glucose-dependent manner,
making it a valuable tool for research in type 2 diabetes and related metabolic disorders.[2][4]
These application notes provide detailed information on the solubility of AMG 837 calcium
hydrate in various solvents, protocols for its preparation and use, and an overview of its
mechanism of action.

Physicochemical Properties
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Property Value Reference

calcium (S)-3-(4-((4'-
(trifluoromethyl)-[1,1'-

Chemical Name biphenyl]-3- [5]
yl)methoxy)phenyl)hex-4-
ynoate hydrate

Molecular Formula Cs2H42CaFs07 [5]1[6]
Molecular Weight 932.97 g/mol [6]
Appearance White solid powder [5]
Purity >98% [51[7]
CAS Number 1259389-38-2 (calcium salt 5176]

hydrate)

Solubility Data

AMG 837 calcium hydrate exhibits high solubility in dimethyl sulfoxide (DMSO) and is
insoluble in water.[5][6] For in vivo and some in vitro applications, co-solvent systems are often
employed.
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Solvent

Solubility

Notes

Reference

DMSO

Soluble up to 100 mM

Prepare fresh
solutions. DMSO is
hygroscopic and can
absorb water from the
air, which may affect

compound stability.[8]

[7]

Water

Insoluble

[5][6]

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

> 2.5 mg/mL (5.70
mM)

Results in a clear
solution suitable for in

vivo administration.

[9]

10% DMSO, 90%
(20% SBE-B-CD in

Saline)

> 2.5 mg/mL (5.70
mM)

Results in a

suspended solution.

[9]

10% DMSO, 90%
Corn Ol

> 2.5 mg/mL (5.70
mM)

Results in a clear

solution.

[9]

Experimental Protocols
Preparation of Stock Solutions in DMSO

Objective: To prepare a high-concentration stock solution of AMG 837 calcium hydrate for

subsequent dilution in aqueous buffers or cell culture media.

Materials:

AMG 837 calcium hydrate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes or vials
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Protocol:

o Equilibrate the AMG 837 calcium hydrate vial to room temperature before opening to
prevent moisture condensation.

e Weigh the desired amount of AMG 837 calcium hydrate powder in a sterile tube.

o Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., for a 100 mM stock, add the appropriate volume of DMSO to the corresponding mass
of AMG 837).

» Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

« If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete
dissolution.

» Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Storage and Stability

e Solid Form: Store at 0 - 4 °C for short-term (days to weeks) or -20 °C for long-term (months
to years) in a dry, dark environment.[5][6] The compound is stable for over two years if stored

properly.[5][6]

e DMSO Stock Solutions: Store at -20°C for up to 1 month or -80°C for up to 6 months.[9]

Preparation of Working Solutions for In Vivo Studies

Objective: To prepare a formulation of AMG 837 suitable for oral gavage or intraperitoneal
injection in animal models.[10]

Materials:

e AMG 837 calcium hydrate DMSO stock solution (e.g., 25 mg/mL)
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PEG300

Tween-80

Saline (0.9% NacCl)

Sterile tubes

Vortex mixer

Protocol (for 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline formulation):

To prepare 1 mL of the final formulation, start with 100 pL of a 25 mg/mL AMG 837 stock
solution in DMSO.

e Add 400 pL of PEG300 to the DMSO stock and mix thoroughly by vortexing.
e Add 50 pL of Tween-80 and vortex again until the solution is homogeneous.
e Add 450 pL of saline to bring the final volume to 1 mL.

» Vortex the final solution until it is a clear and uniform.[9] This formulation yields a solution
with a concentration of > 2.5 mg/mL.[9]

 Itis recommended to prepare this working solution fresh on the day of use.

Mechanism of Action: GPR40 Signaling Pathway

AMG 837 acts as a partial agonist at the GPR40 receptor, which is predominantly coupled to
the Gaq subunit of the heterotrimeric G protein.[3][4] Activation of Gaq leads to the stimulation
of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate
(PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IPs binds to its receptors
on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca?*).[3] This rise
in intracellular Ca2* is a key signal that potentiates glucose-stimulated insulin secretion from
pancreatic 3-cells.[2][4]
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Caption: GPR40 signaling pathway activated by AMG 837.

Experimental Workflow: In Vitro Cell-Based Assay

The following workflow outlines a general procedure for assessing the activity of AMG 837 in a
cell line expressing GPR40, using an intracellular calcium flux assay as an example.[2][4]
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Caption: Workflow for an in vitro calcium flux assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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